(Undecane-2-seleninyl)benzene

• CAS No.: 61539-80-8
• Molecular Formula: C17H28OSe
• Molecular Weight: 327.4 g/mol
• IUPAC Name: undecan-2-ylseleninylbenzene
• InChI: InChI=1S/C17H28OSe/c1-3-4-5-6-7-8-10-13-16(2)19(18)17-14-11-9-12-15-17/h9,11-12,14-16H,3-8,10,13H2,1-2H3
• InChI Key: GMUSLORTZIHPJY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(C)[Se](=O)C1=CC=CC=C1

Description

"(Undecane-2-seleninyl)benzene" is a selenoorganic compound characterized by a benzene ring substituted with an undecane chain (11-carbon alkyl group) at position 2, where a seleninyl (-Se(O)-) functional group bridges the aromatic ring and the alkyl chain. Selenium-containing compounds are of interest due to their intermediate electronegativity between sulfur and tellurium, which influences reactivity and stability in organic synthesis or materials science applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Undecane-2-seleninyl)benzene typically involves the reaction of seleninic acid derivatives with benzene derivatives. One common method is the reaction of undecane-2-seleninic acid with benzene in the presence of a catalyst under controlled temperature and pressure conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation of the selenium compound.

Industrial Production Methods: Industrial production of (Undecane-2-seleninyl)benzene may involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process may be optimized for higher yield and purity, involving steps such as purification through distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions: (Undecane-2-seleninyl)benzene undergoes various chemical reactions, including:

Oxidation: The seleninyl group can be oxidized to form selenoxide or selenone derivatives.

Reduction: Reduction of the seleninyl group can yield selenol or selenide derivatives.

Substitution: The benzene ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, or nitrating agents are employed under appropriate conditions.

Major Products Formed:

Oxidation: Selenoxide or selenone derivatives.

Reduction: Selenol or selenide derivatives.

Substitution: Various substituted benzene derivatives depending on the reagent used.

Scientific Research Applications

Chemistry: (Undecane-2-seleninyl)benzene is used as a precursor in the synthesis of other organoselenium compounds. It is also studied for its reactivity and stability in various chemical environments.

Biology and Medicine: Research is ongoing to explore the potential biological activities of (Undecane-2-seleninyl)benzene. Organoselenium compounds are known for their antioxidant properties, and this compound may have similar effects. It is also being investigated for its potential use in drug development.

Industry: In the industrial sector, (Undecane-2-seleninyl)benzene is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in catalysis and material science.

Mechanism of Action

The mechanism of action of (Undecane-2-seleninyl)benzene involves its interaction with molecular targets through the seleninyl group. The compound can undergo redox reactions, influencing cellular redox balance. It may also interact with enzymes and proteins, affecting their function and activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs include benzene derivatives with sulfur, oxygen, or other chalcogens in place of selenium, as well as alkyl-substituted aromatic systems.

Table 1: Key Properties of Hypothetical Analogs

Compound	Chalcogen (X)	Bond Length (C-X, Å)	Electronegativity (Pauling)	Typical Reactivity
(Undecane-2-sulfinyl)benzene	S	~1.54	2.58	Oxidizes to sulfones; nucleophilic
(Undecane-2-seleninyl)benzene	Se	~1.87	2.55	Redox-active; mild electrophile
(Undecane-2-tellurinyl)benzene	Te	~2.07	2.10	Prone to oxidation; highly reactive
(Undecane-2-oxy)benzene	O	~1.43	3.44	High polarity; acidic proton

Key Observations:

Bond Length and Stability : The C-Se bond in "(Undecane-2-seleninyl)benzene" is longer than C-S or C-O bonds, reducing bond strength but enhancing polarizability compared to sulfur analogs .

Redox Behavior : Selenium compounds are more redox-active than sulfur analogs, enabling applications in catalysis or antioxidant systems.

Comparison with Functional Analogs in the Evidence

While the provided evidence lacks direct data on seleninyl compounds, phenyl-substituted alkanes (e.g., "6-Phenyldodecane," CAS 2719-62-2) and other benzene derivatives are documented . These compounds differ in critical ways:

Table 2: Structural and Functional Differences

Compound (CAS)	Functional Group	Key Applications or Properties
6-Phenyldodecane (2719-62-2)	Alkyl chain	Surfactants, lubricants
2-Phenylundecane (4536-88-3)	Alkyl chain	Organic synthesis intermediates
(Undecane-2-seleninyl)benzene	Seleninyl	Hypothetical: Catalysis, semiconductors

• Lack of Heteroatoms : Unlike "(Undecane-2-seleninyl)benzene," the phenylalkanes in the evidence lack heteroatoms, limiting their electronic versatility.
• Reactivity : The seleninyl group’s redox activity contrasts with the inertness of simple alkyl chains in phenylalkanes.